N-(2-furylmethyl)-2-[2-(4-methylphenyl)-4-(phenylsulfonyl)imidazol-5-ylthio]ac etamide

• IUPAC Name: 2-[[5-(benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H21N3O4S2/c1-16-9-11-17(12-10-16)21-25-22(31-15-20(27)24-14-18-6-5-13-30-18)23(26-21)32(28,29)19-7-3-2-4-8-19/h2-13H,14-15H2,1H3,(H,24,27)(H,25,26)
• InChI Key: JOYNYGLHSRBDAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(N2)S(=O)(=O)C3=CC=CC=C3)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C23H21N3O4S2
• Molecular Weight: 467.6 g/mol

Description

N-(2-furylmethyl)-2-[2-(4-methylphenyl)-4-(phenylsulfonyl)imidazol-5-ylthio]ac etamide is a useful research compound. Its molecular formula is C23H21N3O4S2 and its molecular weight is 467.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Imidazoles, including compounds related to the specified chemical structure, have been synthesized through various reactions, demonstrating the versatility of these compounds in chemical synthesis. For instance, Vlasova, Aleksandrov, and El’chaninov (2010) explored the synthesis of 2-phenyl-5-(2-furyl)- and 2-phenyl-5-(2-thienyl)imidazoles, highlighting the potential for creating N-methyl derivatives and studying their electrophilic substitution reactions (Vlasova et al., 2010).

Biological Evaluation and Antimicrobial Activity

• The antimicrobial evaluation of novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety was conducted by Darwish et al. (2014). This study aimed at creating new compounds with antimicrobial properties, which is crucial for the development of new therapeutic agents (Darwish et al., 2014).

Antifungal and Anticancer Applications

• Altındağ et al. (2017) designed and synthesized a series of imidazole derivatives as antifungal agents, highlighting their potential in addressing drug-resistant fungal infections. This study emphasizes the importance of novel compounds in combating fungal diseases (Altındağ et al., 2017).
• Evren et al. (2019) focused on the synthesis of thiazole derivatives as anticancer agents. The study revealed that certain compounds showed significant anticancer activity against human lung adenocarcinoma cells, indicating the potential of these derivatives in cancer therapy (Evren et al., 2019).

Antioxidant Activity

• Talapuru et al. (2014) synthesized amidomethane sulfonyl-linked bis heterocycles and tested them for antioxidant activity. This research contributes to the understanding of the antioxidant potential of such compounds, which can be beneficial in various health applications (Talapuru et al., 2014).